Cas no 65373-52-6 (1,3-oxazole-2-carbaldehyde)

• Product Name: 1,3-oxazole-2-carbaldehyde
• CAS No: 65373-52-6
• MF: C₄H₃NO₂
• MW: 97.0721209049225
• MDL: MFCD03412587
• CID: 58329
• PubChem ID: 14786609
• Update Time: 2025-10-31

1,3-oxazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Oxazole-2-carbaldehyde
• 1,3-Oxazole-2-carboxaldehyde
• 1,3-Oxazole-2-carbaldehyde
• 2-OXAZOLECARBOXALDEHYDE
• 2-formyloxazole
• intermediat ex25.2
• oxazol-2-carbaldehyde
• oxazole-2-carboxaldehyde
• zlchem 772
• 2-Oxazolecarbaldehyde
• oxazole 2-carboaldehyde
• PubChem17600
• AMOT0346
• ZLD0231
• TYHOSUCCUICRLM-UHFFFAOYSA-N
• 7478AE
• SBB052295
• AB14413
• RP18617
• EN000233
• AM20100592
• A8875
• 373O526
• DTXSID20564013
• AKOS006342976
• EN300-103208
• CS-W006539
• 65373-52-6
• MFCD03412587
• J-523849
• FT-0650277
• PS-11971
• 1 pound not3-Oxazole-2-carboxaldehyde
• DB-008226
• 1,3-oxazole-2-carbaldehyde

• MDL： MFCD03412587
• Inchi： 1S/C4H3NO2/c6-3-4-5-1-2-7-4/h1-3H
• InChI Key： TYHOSUCCUICRLM-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C=O

Computed Properties

• Exact Mass: 97.01640
• Monoisotopic Mass: 97.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 0.1

Experimental Properties

• Density: 1.259
• Boiling Point: 182.546 °C at 760 mmHg
• Flash Point: 64.202 °C
• Refractive Index: 1.519
• PSA: 43.10000
• LogP: 0.48710

1,3-oxazole-2-carbaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1,3-oxazole-2-carbaldehyde

Recent Advances in the Research of 1,3-Oxazole-2-carbaldehyde (CAS: 65373-52-6) in Chemical Biology and Pharmaceutical Applications

1,3-Oxazole-2-carbaldehyde (CAS: 65373-52-6) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, including antimicrobial, anticancer, and anti-inflammatory agents. This research brief consolidates the latest findings on the synthesis, biological activity, and pharmaceutical relevance of 1,3-oxazole-2-carbaldehyde, with a focus on its molecular mechanisms and potential clinical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 1,3-oxazole-2-carbaldehyde derivatives via a one-pot oxidative cyclization reaction. The study highlighted the compound's utility in constructing complex heterocyclic scaffolds, which are prevalent in drug discovery. Notably, derivatives of 1,3-oxazole-2-carbaldehyde exhibited potent inhibitory activity against bacterial pathogens such as Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings underscore its potential as a lead compound for developing novel antibiotics.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of 1,3-oxazole-2-carbaldehyde derivatives. The research team identified a specific derivative that selectively targets the PI3K/AKT/mTOR signaling pathway, a critical regulator of cancer cell proliferation. In vitro and in vivo experiments revealed significant tumor growth inhibition in models of breast and lung cancer, suggesting its promise as a targeted therapy. The study also emphasized the compound's favorable pharmacokinetic profile, including oral bioavailability and metabolic stability.

Beyond its antimicrobial and anticancer applications, 1,3-oxazole-2-carbaldehyde has been explored for its anti-inflammatory effects. A 2024 study in European Journal of Medicinal Chemistry reported that certain derivatives of the compound effectively suppressed pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of rheumatoid arthritis. The researchers attributed this activity to the compound's ability to modulate NF-κB signaling, a key pathway in inflammation. These results position 1,3-oxazole-2-carbaldehyde as a potential candidate for treating chronic inflammatory diseases.

In summary, recent research on 1,3-oxazole-2-carbaldehyde (CAS: 65373-52-6) highlights its multifaceted role in drug discovery and development. Its structural versatility, combined with promising biological activities, makes it a valuable scaffold for designing novel therapeutics. Future studies should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant advancements in chemical biology and pharmaceutical sciences.